N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide

• IUPAC Name: N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)cyclohexanesulfonamide
• InChI: InChI=1S/C15H20N2O4S/c18-15-13-10-11(6-7-14(13)21-9-8-16-15)17-22(19,20)12-4-2-1-3-5-12/h6-7,10,12,17H,1-5,8-9H2,(H,16,18)
• InChI Key: WWCQSMUOEOQDMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)NC2=CC3=C(C=C2)OCCNC3=O
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol
• CAS No.: 922009-48-1

Description

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide is a useful research compound. Its molecular formula is C15H20N2O4S and its molecular weight is 324.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Process Development and Kinase Inhibitors

The benzoxazepine core, found in N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanesulfonamide, plays a critical role in the development of kinase inhibitors, specifically mTOR inhibitors. Studies have reported the successful process development for scalable synthesis of such compounds, highlighting the significance of the benzoxazepine core in the medicinal chemistry of kinase inhibitors (Naganathan et al., 2015).

Synthesis and Structural Analysis

Research has delved into the synthesis and structural analysis of benzimidazole-tethered oxazepine hybrids, providing insights into the molecular structure, charge distributions, and potential for nonlinear optical (NLO) applications of these compounds. These studies significantly contribute to understanding the chemistry and potential applications of oxazepine derivatives, including this compound (Almansour et al., 2016).

Antibacterial and Enzyme Inhibitory Applications

The synthesis of new 1,3-oxazepine compounds has indicated potential applications in antibacterial and enzyme inhibition fields. Such research is crucial in exploring the broader applications of oxazepine derivatives in pharmaceutical and biochemical domains, including the study of this compound (Abood, 2010).

Carbonic Anhydrase Inhibition

Oxazepine-based primary sulfonamides, which are structurally related to this compound, have shown strong inhibition of human carbonic anhydrases. This is particularly important in the development of new therapeutic agents targeting these enzymes (Sapegin et al., 2018).

Mechanism of Action

Target of Action

The primary target of this compound is the Receptor-interacting protein 1 (RIP1) kinase . RIP1 kinase plays a crucial role in regulating cell survival and death, making it a significant target for therapeutic intervention.

Mode of Action

The compound acts as a RIP1 kinase inhibitor . It binds to the RIP1 kinase, inhibiting its activity. This inhibition disrupts the kinase’s ability to transmit signals that regulate cell survival and death.

Pharmacokinetics

Its molecular weight of 3774 suggests it may have suitable properties for oral bioavailability.